4-amino-N-(2-methoxyethyl)benzenesulfonamide

• IUPAC Name: 4-amino-N-(2-methoxyethyl)benzenesulfonamide
• InChI: InChI=1S/C9H14N2O3S/c1-14-7-6-11-15(12,13)9-4-2-8(10)3-5-9/h2-5,11H,6-7,10H2,1H3
• InChI Key: LDTXZWHXMSJEEP-UHFFFAOYSA-N
• Canonical SMILES: COCCNS(=O)(=O)C1=CC=C(C=C1)N
• Molecular Formula: C9H14N2O3S
• Molecular Weight: 230.29 g/mol

Description

“4-amino-N-(2-methoxyethyl)benzenesulfonamide” belongs to the class of organic compounds known as benzenesulfonamides. These are organic compounds containing a sulfonamide group that is S-linked to a benzene ring.

Synthesis Analysis

The synthesis of benzenesulfonamide derivatives has been studied. For instance, 4-aminobenzenesulfonamide can be prepared via intramolecular cyclization rearrangement reaction of a previously prepared chloroacetamide derivative when treated with ammonium.

Molecular Structure Analysis

The molecular structure of “4-amino-N-(2-methoxyethyl)benzenesulfonamide” can be found in various databases. The molecular formula is C9H14N2O3S and the molecular weight is 230.28.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-amino-N-(2-methoxyethyl)benzenesulfonamide” include a molecular formula of C9H14N2O3S and a molecular weight of 230.28.

Scientific Research Applications

Carbonic Anhydrase Inhibition

• 4-amino-N-(2-methoxyethyl)benzenesulfonamide (abbreviated as 4-ABES ) is known for its inhibitory effects on carbonic anhydrase enzymes. These enzymes play a crucial role in maintaining acid-base balance and are implicated in conditions like glaucoma and epilepsy. .

Future Directions

“4-amino-N-(2-methoxyethyl)benzenesulfonamide” is a biochemical used for proteomics research. As our understanding of proteomics continues to grow, this compound could potentially play a significant role in future research.

Synthesis routes and methods I

Procedure details

A mixture of 2-methoxyethylamine (859 mg, 11.4 mmol), sulphanilyl fluoride (1.0 g, 5.71 mmol), and triethylamine (1.72 g, 22.9 mmol) in n-butanol (15 ml) was heated at reflux for 18 hours. The mixture was allowed to cool and the volatiles were removed by evaporation. The residue was purified by chromatography eluting with ethyl acetate/hexane (50:50) increasing in polarity to (70:30) to give the title compound (860 mg, 65%). NMR: 2.78 (q, 2H), 3.15 (s, 3H), 3.25 (t, 2H), 5.87 (s, 2H), 6.58 (d, 2H), 7.10 (t, 1H), 7.40 (d, 2H); m/z: 231 [MH]+.

Synthesis routes and methods II

Procedure details